Cas no 1806347-29-4 (3,4-Dichloro-2-methylbenzyl chloride)

3,4-Dichloro-2-methylbenzyl chloride structure
1806347-29-4 structure
Product Name:3,4-Dichloro-2-methylbenzyl chloride
CAS No:1806347-29-4
MF:C8H7Cl3
MW:209.50017952919
CID:5001303
Update Time:2025-07-23

3,4-Dichloro-2-methylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

    • ClCC1=C(C(=C(C=C1)Cl)Cl)C
    • 3,4-Dichloro-2-methylbenzyl chloride
    • Inchi: 1S/C8H7Cl3/c1-5-6(4-9)2-3-7(10)8(5)11/h2-3H,4H2,1H3
    • InChI Key: RJTQWIFTZCGCLO-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(CCl)=C1C)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 127
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0

3,4-Dichloro-2-methylbenzyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010014683-250mg
3,4-Dichloro-2-methylbenzyl chloride
1806347-29-4 97%
250mg
504.00 USD 2021-07-05
Alichem
A010014683-500mg
3,4-Dichloro-2-methylbenzyl chloride
1806347-29-4 97%
500mg
855.75 USD 2021-07-05
Alichem
A010014683-1g
3,4-Dichloro-2-methylbenzyl chloride
1806347-29-4 97%
1g
1,519.80 USD 2021-07-05

Additional information on 3,4-Dichloro-2-methylbenzyl chloride

Introduction to 3,4-Dichloro-2-methylbenzyl chloride (CAS No. 1806347-29-4) and Its Applications in Modern Chemical Research

3,4-Dichloro-2-methylbenzyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1806347-29-4, is a significant intermediate in the realm of organic synthesis and pharmaceutical development. This compound, characterized by its dichloro and methyl substituents on a benzyl chloride backbone, has garnered attention due to its versatile reactivity and utility in constructing complex molecular architectures.

The structural motif of 3,4-dichloro-2-methylbenzyl chloride makes it a valuable building block for synthesizing a wide array of derivatives, including pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both chlorine atoms at the 3rd and 4th positions enhances its electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in drug discovery processes. Additionally, the methyl group at the 2nd position contributes to steric and electronic effects that can influence reaction outcomes, making this compound a fascinating subject for synthetic chemists.

In recent years, the pharmaceutical industry has seen a surge in the development of novel therapeutic agents derived from aromatic chlorides. 3,4-Dichloro-2-methylbenzyl chloride has been employed in the synthesis of various bioactive molecules, including kinase inhibitors and antimicrobial agents. Its role in constructing heterocyclic scaffolds has been particularly noteworthy, as heterocycles are ubiquitous in medicinal chemistry due to their biological activity and metabolic stability.

One of the most compelling applications of 3,4-dichloro-2-methylbenzyl chloride is in the field of transition-metal-catalyzed cross-coupling reactions. These reactions are cornerstone techniques in modern organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions. The compound’s reactivity with palladium and copper catalysts has been exploited to generate complex organic molecules with high efficiency. For instance, it serves as an excellent precursor for Suzuki-Miyaura and Heck couplings, which are widely used in constructing biaryl systems found in many drugs.

The use of 3,4-dichloro-2-methylbenzyl chloride in medicinal chemistry extends beyond simple coupling reactions. It has been incorporated into more sophisticated synthetic strategies, such as Buchwald-Hartwig amination and Stille coupling, which are critical for introducing nitrogen-containing moieties into molecular frameworks. These transformations have led to the discovery of novel compounds with therapeutic potential, highlighting the compound’s importance as a synthetic intermediate.

Recent advancements in flow chemistry have also leveraged 3,4-dichloro-2-methylbenzyl chloride for scalable and sustainable synthesis. Flow systems offer precise control over reaction conditions, enabling higher yields and cleaner reaction profiles compared to traditional batch processing. This approach aligns with the growing emphasis on green chemistry principles, where minimizing waste and energy consumption are paramount.

The agrochemical sector has not been left behind in utilizing 3,4-dichloro-2-methylbenzyl chloride for developing novel pesticides and herbicides. Its structural features allow for the creation of compounds that interact selectively with biological targets in pests and weeds. By modifying its derivatives, researchers have been able to design molecules with improved efficacy and reduced environmental impact.

In conclusion,3,4-Dichloro-2-methylbenzyl chloride (CAS No. 1806347-29-4) is a multifaceted compound with broad applications across chemical research. Its role in pharmaceutical synthesis underscores its importance as a key intermediate for developing life-saving drugs. As research continues to evolve,this compound will undoubtedly remain a cornerstone in synthetic organic chemistry,driving innovation in drug discovery,agrochemicals,and specialty chemical manufacturing.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.